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Compound of Interest

Compound Name: (rac)-AG-205

Cat. No.: B1665634

Essential Safety and Handling Guide for (rac)-AG-
205

This guide provides crucial safety and logistical information for the handling and disposal of
(rac)-AG-205, a potent progesterone receptor membrane component 1 (PGRMC1) inhibitor.
Given that a specific Safety Data Sheet (SDS) is not readily available, this document is based
on best practices for handling potent small molecule inhibitors and compounds with unknown
toxicity. Researchers, scientists, and drug development professionals should use this
information in conjunction with their institution's specific safety protocols.

Immediate Safety and Handling Precautions

Before working with (rac)-AG-205, it is imperative to consult your institution's Environmental
Health and Safety (EHS) office and review general safety guidelines for handling potent
chemical compounds.[1] Handle this compound in a designated area, preferably within a
chemical fume hood or other ventilated enclosure, to minimize inhalation exposure.[1][2]
Prevent all direct contact with skin and eyes.[1] In case of accidental exposure, immediately
flush the affected area with copious amounts of water and seek medical attention.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following table summarizes
the recommended PPE for handling (rac)-AG-205.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Chemical splash goggles are
required. A face shield must be
worn over the goggles when
there is a significant risk of

splashes or sprays.[3]

Body

Flame-Resistant Lab Coat

A flame-resistant lab coat
should be worn at all times.
For larger quantities or tasks
with a higher risk of
contamination, consider a
disposable suit (e.g., Tyvek).[4]
[5]

Hands

Double Gloving (Nitrile)

Wear two pairs of chemical-
resistant nitrile gloves.[6] For
chemicals of unknown toxicity,
a flexible laminate glove (e.qg.,
Silver Shield) can be worn
under a heavy-duty outer
glove.[4] Change gloves
immediately if they become

contaminated.

Feet

Closed-Toed Shoes

Open-toed shoes are not

permitted in the laboratory.[4]

Use a respirator if there is a
risk of inhaling dust or aerosols

and work cannot be conducted

Respiratory As needed in a fume hood. Consult with
your institution's EHS for
proper respirator selection and
fit-testing.[5]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling (rac)-AG-205 from receipt to disposal.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. Recommended storage temperatures from suppliers are often +4°C for short-term
and -20°C for long-term storage.

o The storage location should be clearly labeled as containing a potent compound.

Preparation of Solutions

 All manipulations, including weighing and dissolving the compound, must be performed in a
certified chemical fume hood or a glove box to prevent inhalation of the powder.[2]

o Use disposable labware whenever possible to minimize cross-contamination and cleaning.

» When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid
splashing.

Experimental Use

o Clearly label all solutions containing (rac)-AG-205 with the compound name, concentration,
solvent, and appropriate hazard warnings.

o Conduct all experimental procedures involving the compound within a fume hood or other
contained workspace.

 After handling, decontaminate all surfaces and equipment. A common procedure involves an
initial cleaning with a detergent solution, followed by a rinse with water, and a final wipe-
down with 70% isopropy! alcohol.[7]

Disposal Plan
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Proper disposal of (rac)-AG-205 and all contaminated materials is critical to ensure the safety
of personnel and the environment. As a potent inhibitor, it should be treated as cytotoxic and
hazardous waste.[8][9]

Waste Segregation and Collection

e Solid Waste: All disposable items that have come into contact with (rac)-AG-205, such as
gloves, pipette tips, and wipes, must be collected in a designated, leak-proof, and clearly
labeled hazardous waste container.[7][10] This container should be lined with a durable
plastic bag.

e Liquid Waste: Collect all solutions containing (rac)-AG-205 in a sealed, leak-proof, and
chemically compatible waste container. Do not fill the container beyond 90% of its capacity.
[1] The container must be labeled with the words "Hazardous Waste" and list all chemical
components.[1]

o Sharps: Any needles or other sharps contaminated with (rac)-AG-205 must be disposed of in
a designated, puncture-resistant sharps container that is labeled for cytotoxic waste.[10]

Storage and Disposal

o Store all waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[1][11]

o Ensure that all waste containers are kept closed except when adding waste.[11]

o Follow your institution's procedures for scheduling a hazardous waste pickup with the EHS
department. Do not dispose of any (rac)-AG-205 waste down the drain or in the regular
trash.[7] The standard disposal method for cytotoxic waste is high-temperature incineration.

[8]

Visual Workflow for Handling (rac)-AG-205

The following diagram illustrates the logical workflow for the safe handling of (rac)-AG-205,
from preparation to disposal.

Caption: Workflow for the safe handling of (rac)-AG-205.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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